Cas no 2738982-29-9 (2-methyl-2-(5-nitro-1H-pyrazol-3-yl)propanenitrile)

• Product Name: 2-methyl-2-(5-nitro-1H-pyrazol-3-yl)propanenitrile
• CAS No: 2738982-29-9
• MF: C₇H₈N₄O₂
• MW: 180.16402053833
• CID: 6420428
• PubChem ID: 157041617
• Update Time: 2025-10-31

2-methyl-2-(5-nitro-1H-pyrazol-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(5-nitro-1H-pyrazol-3-yl)propanenitrile
• 1H-Pyrazole-5-acetonitrile, α,α-dimethyl-3-nitro-
• 2-Methyl-2-(3-nitro-1H-pyrazol-5-yl)propanenitrile
• 2738982-29-9
• EN300-1794714

• Inchi： 1S/C7H8N4O2/c1-7(2,4-8)5-3-6(10-9-5)11(12)13/h3H,1-2H3,(H,9,10)
• InChI Key： XQGHQRIHKDJXNN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(C(C#N)(C)C)=NN1)=O

Computed Properties

• Exact Mass: 180.06472551g/mol
• Monoisotopic Mass: 180.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 98.3Ų

Experimental Properties

• Density: 1.355±0.06 g/cm3(Predicted)
• Boiling Point: 389.1±27.0 °C(Predicted)
• pka: 6.92±0.10(Predicted)

Additional information on 2-methyl-2-(5-nitro-1H-pyrazol-3-yl)propanenitrile

Professional Introduction to 2-methyl-2-(5-nitro-1H-pyrazol-3-yl)propanenitrile (CAS No. 2738982-29-9)

2-methyl-2-(5-nitro-1H-pyrazol-3-yl)propanenitrile, a compound with the chemical formula C₉H₈N₄O₂, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique CAS number 2738982-29-9, has garnered attention due to its structural complexity and potential biological activities. The presence of both a nitrile group and a nitro-substituted pyrazole moiety makes it a versatile scaffold for drug discovery and development.

The molecular structure of 2-methyl-2-(5-nitro-1H-pyrazol-3-yl)propanenitrile consists of a propanenitrile backbone substituted with a 5-nitro-1H-pyrazole ring. This arrangement not only contributes to its unique electronic properties but also opens up possibilities for various interactions with biological targets. The nitro group, in particular, is known for its ability to influence the reactivity and pharmacological properties of molecules, making it a valuable feature in medicinal chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Pyrazole derivatives, such as those containing nitro groups, have shown promise in various pharmacological studies. For instance, nitro-substituted pyrazoles have been explored for their anti-inflammatory, antimicrobial, and anticancer properties. The compound 2-methyl-2-(5-nitro-1H-pyrazol-3-yl)propanenitrile is no exception and has been investigated for its potential role in these areas.

One of the most compelling aspects of this compound is its ability to modulate biological pathways through multiple mechanisms. The nitrile group can participate in hydrogen bonding and other forms of interaction with biological targets, while the nitro group can undergo reduction to form amine derivatives, which may further enhance its pharmacological activity. These properties make 2-methyl-2-(5-nitro-1H-pyrazol-3-yl)propanenitrile an attractive candidate for further exploration in drug discovery.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the nitro group into the pyrazole ring is particularly challenging due to the sensitivity of the ring to harsh conditions. However, advances in synthetic methodologies have made it possible to achieve this transformation with greater efficiency and selectivity. These advancements are crucial for the scalable production of such compounds for research and therapeutic purposes.

Evidence from recent studies suggests that derivatives of pyrazole with nitro substituents exhibit significant biological activity. For example, certain nitro-pyrazoles have been found to inhibit the activity of enzymes involved in inflammation and cancer progression. The compound 2-methyl-2-(5-nitro-1H-pyrazol-3-yl)propanenitrile has shown similar promise in preliminary studies, indicating its potential as a lead compound for further development.

The pharmacokinetic properties of 2-methyl-2-(5-nitro-1H-pyrazol-3-yl)propanenitrile are also an important consideration in its development as a therapeutic agent. Studies have begun to explore how this compound is metabolized and eliminated by the body, which provides critical information for optimizing its use in clinical settings. Understanding these processes helps in designing better drug candidates that are more effective and have fewer side effects.

In conclusion, 2-methyl-2-(5-nitro-1H-pyrazol-3-yl)propanenitrile (CAS No. 2738982-29-9) represents a promising area of research in pharmaceutical chemistry. Its unique structure and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it holds the potential to contribute significantly to the development of novel therapeutic agents.